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Compound of Interest

Compound Name: Pyr-phe-phe-gly-leu-met-NH2

Cat. No.: B12317463

Get Quote

Introduction & Mechanistic Background
Septide ([pGlu6, Pro9]-SP6-11) is a synthetic hexapeptide and a highly potent agonist of the

Neurokinin-1 (NK1) receptor[1]. While it shares structural similarities with the endogenous

neuropeptide Substance P (SP), pharmacological assays and radioligand binding studies

demonstrate that Septide acts at a distinct subsite on the NK1 receptor [2][3]. It binds with

subnanomolar affinity (

)[4] and triggers robust intracellular signaling, including phospholipase C (PLC) activation,
inositol phosphate accumulation, and intracellular calcium release [2].

Proper reconstitution of lyophilized Septide is a critical prerequisite for reproducible in vitro and

in vivo assays. Due to its specific amino acid sequence, the peptide exhibits extreme

hydrophobicity, necessitating strict solvent selection and handling protocols [5].

Physicochemical Properties & Solvent Causality
To engineer a self-validating reconstitution strategy, one must first analyze the peptide's

structural properties to understand the causality behind the solvent selection.
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Table 1: Physicochemical Properties of Septide
Property Value

Sequence pGlu-Phe-Phe-Pro-Leu-Met-NH2 [1]

Molecular Weight 763.95 g/mol [6]

Chemical Formula C39H53N7O7S[6]

Net Charge (pH 7.4) 0 (Neutral)

Hydrophobicity Extremely High

The Causality Behind Solvent Selection: Septide is practically insoluble in water or standard

aqueous buffers. This is driven by its sequence:

Lack of Ionizable Termini: The N-terminus is cyclized into pyroglutamate (pGlu), and the C-

terminus is amidated (-NH2)[1]. This eliminates the standard positive and negative charges

typically found at peptide termini.

Hydrophobic Core: The internal sequence (Phe-Phe-Pro-Leu-Met) consists entirely of non-

polar, hydrophobic residues.

Solvent Recommendation: Anhydrous Dimethyl Sulfoxide (DMSO) is the mandatory primary

solvent [5]. As a polar aprotic solvent, DMSO effectively solvates the hydrophobic side

chains and disrupts intermolecular peptide aggregation. Crucially, hygroscopic DMSO (which

has absorbed atmospheric moisture) will significantly impair solubility; therefore, newly

opened, anhydrous DMSO must be used [5].

Experimental Workflow & Reconstitution Protocol
Reconstitution Workflow Diagram
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Step-by-step workflow for the reconstitution and storage of Septide.

Step-by-Step Solubilization Protocol
Step 1: Equilibration Remove the vial of lyophilized Septide from cold storage (-20°C) and allow

it to equilibrate to room temperature in a desiccator for at least 30 minutes. Causality: Opening
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a cold vial introduces atmospheric condensation, which will prematurely introduce water to the

highly hydrophobic peptide, causing irreversible aggregation.

Step 2: Primary Solubilization Add the calculated volume of newly opened, anhydrous DMSO

directly to the vial to achieve the desired stock concentration (e.g., 10 mM). Self-Validation

Check: The solution must be completely clear. If opalescence or particulate matter is visible,

the peptide is not fully dissolved.

Step 3: Agitation & Sonication Vortex the vial gently for 30 seconds. If the solution remains

cloudy, place the vial in an ultrasonic bath for 1-2 minutes [5]. Causality: Sonication provides

the mechanical energy required to break apart hydrophobic peptide aggregates that form

during the lyophilization process.

Table 2: Stock Solution Preparation (Mass to Volume)
Target Concentration Volume of DMSO for 1 mg Volume of DMSO for 5 mg

1 mM 1.309 mL 6.545 mL

5 mM 0.262 mL 1.309 mL

10 mM 0.131 mL 0.655 mL

(Calculations based on MW =

763.95 g/mol [6])

Step 4: Aliquoting and Storage Divide the clear stock solution into single-use aliquots (e.g., 10-

50 µL) in tightly sealed, low-protein-binding microcentrifuge tubes. Store immediately at -80°C

(stable for up to 6 months) or -20°C (stable for 1 month) [5]. Causality: Septide contains a

Methionine (Met) residue, which is highly susceptible to oxidation into methionine sulfoxide.

Repeated freeze-thaw cycles introduce oxygen and physical stress, accelerating degradation

and loss of receptor affinity [5].

Preparation of Working Solutions for Biological
Assays
For cellular assays, the DMSO stock must be diluted into an aqueous assay buffer (e.g., PBS,

ACSF, or cell culture media).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.medchemexpress.com/septide.html
https://www.medkoo.com/products/23474
https://www.medchemexpress.com/septide.html
https://www.medchemexpress.com/septide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12317463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rapid Dilution: Add the DMSO stock dropwise to the assay buffer while continuously

vortexing. This prevents localized high concentrations of water from precipitating the peptide.

DMSO Tolerance: Ensure the final concentration of DMSO in the biological assay does not

exceed 0.1% (v/v). Higher concentrations of DMSO can induce cellular toxicity, alter

membrane fluidity, and create artifacts in GPCR signaling assays.
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Septide-mediated activation of the NK1 receptor and Gq-PLC signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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